Cas no 2228319-69-3 (2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol)

• Product Name: 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol
• CAS No: 2228319-69-3
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5922981
• PubChem ID: 165616999
• Update Time: 2025-05-24

2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol
• EN300-1801717
• 2228319-69-3

• Inchi： 1S/C9H16N2O2/c1-6-7(9(2,3)12)8(13-5)11(4)10-6/h12H,1-5H3
• InChI Key： YJFPSZMQYFRIAF-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C(C)=NN(C)C=1OC

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.3Ų

Additional information on 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol

Comprehensive Overview of 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol (CAS No. 2228319-69-3)

The compound 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol (CAS No. 2228319-69-3) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a methoxy-substituted pyrazole core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications due to its structural versatility and modifiable functional groups, which allow for tailored modifications to enhance desired properties.

One of the key reasons for the growing attention on 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol is its relevance in drug discovery. The pyrazole moiety is a common pharmacophore found in many FDA-approved drugs, known for its ability to interact with biological targets. This compound’s methoxy and dimethyl substitutions further enhance its potential as a building block for central nervous system (CNS) therapeutics and anti-inflammatory agents. Recent studies have highlighted its role in modulating specific enzyme pathways, making it a candidate for further investigation in precision medicine.

In addition to pharmaceutical applications, CAS No. 2228319-69-3 has shown promise in agrochemical innovation. The 5-methoxy-1,3-dimethyl-1H-pyrazole scaffold is structurally similar to compounds used in crop protection products. Its potential as a pesticide intermediate or herbicide adjuvant is under exploration, particularly in the context of sustainable farming practices. With the global push toward green chemistry, researchers are evaluating its environmental impact and biodegradability, aligning with the demand for eco-friendly agrochemicals.

The synthesis of 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Key steps include alkylation and methoxylation, followed by purification techniques such as column chromatography or recrystallization. Advances in catalytic methods have improved the yield and scalability of this compound, addressing industrial demands. Analytical characterization typically employs NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity.

From a commercial perspective, CAS No. 2228319-69-3 is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in catalogs, catering to the needs of contract research organizations (CROs) and academic laboratories. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. For buyers, verifying the certificate of analysis (CoA) and safety data sheets (SDS) is critical to ensure quality and suitability for intended applications.

Looking ahead, the future of 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol lies in its adaptability to emerging trends like AI-driven drug design and high-throughput screening. Computational tools are being used to predict its interactions with biological targets, accelerating the discovery process. Furthermore, collaborations between academia and industry are likely to unlock new applications, solidifying its position as a versatile chemical entity in modern science.